Carbamic acid, [(1S)-2-(hydroxyamino)-1-methyl-2-oxoethyl]-, 1,1-

• CAS RN: 156706-51-3
• Molecular Formula: C8H16N2O4
• Molecular Weight: 204.22 g/mol
• IUPAC Name: tert-butyl N-[(2S)-1-(hydroxyamino)-1-oxopropan-2-yl]carbamate
• InChI: InChI=1S/C8H16N2O4/c1-5(6(11)10-13)9-7(12)14-8(2,3)4/h5,13H,1-4H3,(H,9,12)(H,10,11)/t5-/m0/s1
• InChI Key: HBFDUJZFUCYOBH-YFKPBYRVSA-N
• Isomeric SMILES: C[C@@H](C(=O)NO)NC(=O)OC(C)(C)C
• SMILES: CC(C(=O)NO)NC(=O)OC(C)(C)C
• synonyms: Carbamic acid, [(1S)-2-(hydroxyamino)-1-methyl-2-oxoethyl]-, 1,1-

Description

Carbamic acid, [(1S)-2-(hydroxyamino)-1-methyl-2-oxoethyl]-, 1,1- is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Carbamic acid, [(1S)-2-(hydroxyamino)-1-methyl-2-oxoethyl]-, 1,1- is not fully understood. However, studies have shown that the compound inhibits the activity of enzymes involved in various metabolic pathways. It also disrupts the normal functioning of cell membranes, leading to cell death.
Biochemical and Physiological Effects:
Carbamic acid, [(1S)-2-(hydroxyamino)-1-methyl-2-oxoethyl]-, 1,1- has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that the compound inhibits the growth of various microorganisms, including bacteria, viruses, and fungi. It has also been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

The advantages of using Carbamic acid, [(1S)-2-(hydroxyamino)-1-methyl-2-oxoethyl]-, 1,1- in lab experiments include its potent antimicrobial and anticancer properties, which make it a valuable tool for studying these areas. However, the compound is highly reactive and can be toxic, making it challenging to work with in the lab.

Future Directions

There are several future directions for research on Carbamic acid, [(1S)-2-(hydroxyamino)-1-methyl-2-oxoethyl]-, 1,1-. These include further investigations into its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential applications in other fields, such as agriculture and environmental science. Additionally, studies could be conducted to evaluate the compound's safety and toxicity in humans, which could pave the way for its use in clinical settings.
In conclusion, Carbamic acid, [(1S)-2-(hydroxyamino)-1-methyl-2-oxoethyl]-, 1,1- is a chemical compound that has shown promise for its potential applications in various fields. Its potent antimicrobial and anticancer properties make it a valuable tool for scientific research. Further studies are needed to fully understand its mechanism of action and explore its potential applications in other areas.

Synthesis Methods

The synthesis of Carbamic acid, [(1S)-2-(hydroxyamino)-1-methyl-2-oxoethyl]-, 1,1- involves the reaction of methyl isocyanate with hydroxylamine. The reaction is carried out under controlled conditions to ensure the desired product is obtained. The compound can also be synthesized through other methods, including the reaction of carbonyl compounds with hydroxylamine and the reaction of isocyanates with alcohols.

Scientific Research Applications

Carbamic acid, [(1S)-2-(hydroxyamino)-1-methyl-2-oxoethyl]-, 1,1- has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, the compound has been investigated for its antiviral, antibacterial, and antifungal properties. It has also been studied for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.